Cas no 946785-49-5 (3-fluoro-4-(3-methylbutoxy)aniline)

• Product Name: 3-fluoro-4-(3-methylbutoxy)aniline
• CAS No: 946785-49-5
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• MDL: MFCD08687823
• CID: 4666833
• PubChem ID: 26190131
• Update Time: 2025-05-19

3-fluoro-4-(3-methylbutoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(ISOPENTYLOXY)ANILINE
• 3-fluoro-4-(3-methylbutoxy)aniline

• MDL： MFCD08687823
• Inchi： 1S/C11H16FNO/c1-8(2)5-6-14-11-4-3-9(13)7-10(11)12/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： KPCZLDDAWGKIIC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-fluoro-4-(3-methylbutoxy)aniline

Recent Advances in the Study of 3-fluoro-4-(3-methylbutoxy)aniline (CAS: 946785-49-5) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-fluoro-4-(3-methylbutoxy)aniline (CAS: 946785-49-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aniline structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. Researchers have particularly highlighted its role in modulating specific biological pathways, making it a valuable target for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-fluoro-4-(3-methylbutoxy)aniline, emphasizing its scalability and purity. The researchers employed advanced chromatographic techniques to ensure high yield and minimal impurities, which is critical for its application in drug development. The study also investigated the compound's stability under various physiological conditions, providing insights into its potential for oral bioavailability and long-term storage.

Another significant breakthrough was reported in a Nature Communications article, where 3-fluoro-4-(3-methylbutoxy)aniline was identified as a key intermediate in the synthesis of a new class of kinase inhibitors. These inhibitors demonstrated potent activity against a range of cancer cell lines, with minimal off-target effects. The study underscored the compound's versatility and its ability to serve as a scaffold for designing more complex molecules with enhanced therapeutic profiles.

In addition to its pharmacological applications, 3-fluoro-4-(3-methylbutoxy)aniline has also been studied for its role in chemical biology. A recent paper in ACS Chemical Biology detailed its use as a probe for studying enzyme mechanisms. The fluorine atom in the molecule was found to interact selectively with certain amino acid residues, providing a unique tool for elucidating enzyme-substrate interactions. This finding opens new avenues for understanding fundamental biological processes and designing targeted therapies.

Despite these advancements, challenges remain in the widespread adoption of 3-fluoro-4-(3-methylbutoxy)aniline in clinical settings. Issues such as metabolic stability, potential toxicity, and cost-effective synthesis need to be addressed. Ongoing research is focused on optimizing the compound's properties through structural modifications and exploring its potential in combination therapies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 3-fluoro-4-(3-methylbutoxy)aniline (CAS: 946785-49-5) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable subject for further study. As research continues to uncover its full potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics.